Cas no 2411217-57-5 (2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone)

• Product Name: 2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone
• CAS No: 2411217-57-5
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 5415514
• PubChem ID: 154884279
• Update Time: 2025-08-05

2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• EN300-7524230
• Z2596885674
• 2-chloro-1-{1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-4-yl}ethan-1-one
• 2411217-57-5
• 2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone

• Inchi： 1S/C8H10ClN3O/c9-4-8(13)12-3-1-2-6-7(12)5-10-11-6/h5H,1-4H2,(H,10,11)
• InChI Key： NMJSFJWYBDKOJM-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2C=NNC=2CCC1)CCl

Computed Properties

• Exact Mass: 199.0512396g/mol
• Monoisotopic Mass: 199.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.2±45.0 °C(Predicted)
• pka: 15.05±0.20(Predicted)

Additional information on 2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone

2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone: A Comprehensive Overview

2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone (CAS No. 2411217-57-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone.

Chemical Structure and Synthesis: The molecular formula of 2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone is C₁₂H₁₃ClN₃O. The compound features a pyrazolopyridine core with a chloroethyl substituent at the 1-position. The synthesis of this compound typically involves multistep reactions starting from readily available starting materials. One common approach is the condensation of 4-chloroacetyl chloride with 1,5,6,7-tetrahydro-pyrazolo[4,3-b]pyridine under controlled conditions. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product while minimizing side reactions and by-products.

Biological Properties: 2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone has been extensively studied for its biological activities. One of its most notable properties is its ability to modulate specific enzymes and receptors involved in various physiological processes. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases and phosphatases, making it a promising candidate for the development of targeted therapies in oncology and other diseases.

In addition to its enzymatic inhibition properties, 2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone has also demonstrated significant anti-inflammatory effects. Studies have indicated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This property makes it a potential therapeutic agent for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications: The therapeutic potential of 2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone has been explored in several preclinical studies. In cancer research, it has shown promising results in inhibiting the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been found to induce apoptosis in breast cancer cells by modulating the expression of Bcl-2 family proteins.

Beyond oncology, 2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated its ability to protect neurons from oxidative stress and neurotoxicity induced by various insults such as ischemia and neurodegenerative diseases like Alzheimer's disease.

Current Research Trends: Recent research efforts have focused on optimizing the pharmacokinetic properties of 2-Chloro-1-(1,5,6,7-tetrahydro-4H-pyrazolo[4,3-b]pyridin-4-yl)ethanone. Scientists are exploring strategies to enhance its bioavailability and reduce potential side effects through structural modifications and prodrug approaches. Additionally, there is growing interest in understanding the mechanism of action at a molecular level to identify new targets and pathways that can be modulated for therapeutic benefit.

In conclusion, 2-Chloro-1-(1，5，6，7-tetrahydro - 4H - pyrazolo [ 4，3 - b ] pyridin - 4 - yl ) ethanone (CAS No. 2411217 - 57 - 5) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use.